methyl 3-[2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl]-2-thiophenecarboxylate
Overview
Description
“Methyl 3-[2-(2-oxo-2-piperidinoacetyl)-1H-pyrrol-1-yl]-2-thiophenecarboxylate” is a chemical compound with the molecular formula C17H18N2O4S and a molecular weight of 346.4 .
Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” are not fully detailed in the search results. The molecular weight is 346.4 , but further details like melting point, boiling point, solubility, etc., are not provided.Scientific Research Applications
Chemical Inhibitors of Cytochrome P450 Isoforms
Research has demonstrated the importance of potent and selective chemical inhibitors in understanding the metabolism of drugs by hepatic Cytochrome P450 (CYP) enzymes. These inhibitors are crucial for assessing drug-drug interaction potentials and elucidating the involvement of specific CYP isoforms in drug metabolism. The selectivity of inhibitors like furafylline for CYP1A2, montelukast for CYP2C8, and quinidine for CYP2D6 highlights the critical role of chemical specificity in pharmacological studies (Khojasteh et al., 2011).
Metabolism of Aspartyl Moiety of Aspartame
Aspartame's metabolism, yielding aspartic acid, phenylalanine, and methanol, demonstrates the metabolic versatility of aspartate, which can undergo conversion to CO2 or incorporation into various body constituents. This metabolism pathway is akin to dietary aspartic acid, underscoring the body's ability to process aspartate from different sources (Ranney & Oppermann, 1979).
Application Potential of Xylan Derivatives
Xylan derivatives, synthesized through chemical modification, exhibit specific properties that make them suitable for various applications, including drug delivery. Their ability to form nanoparticles suggests potential in biomedical applications, further emphasizing the significance of chemical modification in developing new biopolymer ethers and esters (Petzold-Welcke et al., 2014).
Pyrrolidine in Drug Discovery
Pyrrolidine, a nitrogen heterocycle, has been extensively utilized in medicinal chemistry to develop compounds for treating human diseases. Its stereochemistry and the ability to explore the pharmacophore space make it a versatile scaffold. The review by Li Petri et al. highlights the significance of pyrrolidine and its derivatives, including pyrrolizines and pyrrolidine-2,5-diones, in the design of biologically active compounds (Li Petri et al., 2021).
Stereochemistry of Phenylpiracetam and Its Derivatives
The exploration of enantiomerically pure phenylpiracetam demonstrates the relationship between stereochemistry and biological properties. This research underscores the necessity of selecting the most effective stereoisomer for therapeutic purposes, highlighting the role of stereochemistry in enhancing pharmacological profiles (Veinberg et al., 2015).
properties
IUPAC Name |
methyl 3-[2-(2-oxo-2-piperidin-1-ylacetyl)pyrrol-1-yl]thiophene-2-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N2O4S/c1-23-17(22)15-13(7-11-24-15)19-10-5-6-12(19)14(20)16(21)18-8-3-2-4-9-18/h5-7,10-11H,2-4,8-9H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QBVUVDNPXDPDGC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CS1)N2C=CC=C2C(=O)C(=O)N3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N2O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401131892 | |
Record name | Methyl 3-[2-[2-oxo-2-(1-piperidinyl)acetyl]-1H-pyrrol-1-yl]-2-thiophenecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401131892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
346.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
477857-74-2 | |
Record name | Methyl 3-[2-[2-oxo-2-(1-piperidinyl)acetyl]-1H-pyrrol-1-yl]-2-thiophenecarboxylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=477857-74-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 3-[2-[2-oxo-2-(1-piperidinyl)acetyl]-1H-pyrrol-1-yl]-2-thiophenecarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID401131892 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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